Cas no 627521-59-9 (1,2-Ethanediamine, N-[(3-fluorophenyl)methyl]-N'-(4-phenylbutyl)-)

• Product Name: 1,2-Ethanediamine, N-[(3-fluorophenyl)methyl]-N'-(4-phenylbutyl)-
• CAS No: 627521-59-9
• MF: C₁₉H₂₅FN₂
• MW: 300.413608312607
• CID: 432945
• PubChem ID: 16076451
• Update Time: 2025-04-19

1,2-Ethanediamine, N-[(3-fluorophenyl)methyl]-N'-(4-phenylbutyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Ethanediamine, N-[(3-fluorophenyl)methyl]-N'-(4-phenylbutyl)-
• N'-[(3-fluorophenyl)methyl]-N-(4-phenylbutyl)ethane-1,2-diamine
• N~1~-[(3-Fluorophenyl)methyl]-N~2~-(4-phenylbutyl)ethane-1,2-diamine
• 627521-59-9
• DTXSID20581886

• Inchi： 1S/C19H25FN2/c20-19-11-6-10-18(15-19)16-22-14-13-21-12-5-4-9-17-7-2-1-3-8-17/h1-3,6-8,10-11,15,21-22H,4-5,9,12-14,16H2
• InChI Key： XXDUUTREEVZEKE-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)CNCCNCCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 300.20035
• Monoisotopic Mass: 300.20017697g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 10
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06